Cas no 154012-21-2 (1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester structure
154012-21-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
CAS No:154012-21-2
MF:C13H14N2O2
MW:230.262463092804
CID:1328635
Update Time:2024-08-18

1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
    • 1H-Pyrazole-4-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
    • Inchi: 1S/C13H14N2O2/c1-3-17-13(16)11-8-14-15(9-11)12-6-4-5-10(2)7-12/h4-9H,3H2,1-2H3
    • InChI Key: SJMRZPUFSTUJQA-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC(C)=C2)C=C(C(OCC)=O)C=N1

Computed Properties

  • Exact Mass: 230.10562

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 353.5±25.0 °C(Predicted)
  • PSA: 44.12
  • pka: -2.43±0.12(Predicted)

1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.